Cas no 1313279-48-9 (2-[trans-4-aminocyclohexyl]acetonitrile hydrochloride)

• Product Name: 2-[trans-4-aminocyclohexyl]acetonitrile hydrochloride
• CAS No: 1313279-48-9
• MF: C₈H₁₅ClN₂
• MW: 174.671100854874
• MDL: MFCD30146461
• CID: 3045080
• PubChem ID: 67123709
• Update Time: 2025-10-30

2-[trans-4-aminocyclohexyl]acetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(trans-4-Aminocyclohexyl)acetonitrile hydrochloride
• 2-[trans-4-aminocyclohexyl]acetonitrile hydrochloride
• 2-(4-aminocyclohexyl)acetonitrile;hydrochloride
• 2-[trans-4-aminocyclohexyl]acetonitrilehydrochloride
• 2097972-41-1
• DS-20054
• AKOS040818469
• 2-(cis-4-Aminocyclohexyl)acetonitrile Hydrochloride
• PVCCBMZCSWIUCI-KMMPGQJCSA-N
• SY312697
• AKOS030238044
• A1-09442
• SCHEMBL1693693
• SY128016
• F2167-8347
• 2-(4-aminocyclohexyl)acetonitrile hydrochloride
• SB13311
• P15963
• 2-[(1R,4R)-4-AMINOCYCLOHEXYL]ACETONITRILE HYDROCHLORIDE
• SCHEMBL1693691
• 1313279-48-9
• MFCD30146461
• 2-[trans-4-Aminocyclohexyl]acetonitrile HCl
• (trans-4-aminocyclohexyl)acetonitrile hydrochloride

• MDL： MFCD30146461
• Inchi： 1S/C8H14N2.ClH/c9-6-5-7-1-3-8(10)4-2-7;/h7-8H,1-5,10H2;1H
• InChI Key： PVCCBMZCSWIUCI-UHFFFAOYSA-N
• SMILES： Cl.NC1CCC(CC#N)CC1

Computed Properties

• Exact Mass: 174.0923762g/mol
• Monoisotopic Mass: 174.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

2-[trans-4-aminocyclohexyl]acetonitrile hydrochloride Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 2-[trans-4-aminocyclohexyl]acetonitrile hydrochloride

Comprehensive Overview of 2-[trans-4-aminocyclohexyl]acetonitrile hydrochloride (CAS No. 1313279-48-9)

2-[trans-4-aminocyclohexyl]acetonitrile hydrochloride (CAS No. 1313279-48-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the trans-4-aminocyclohexyl moiety and the acetonitrile group, make it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently seek this compound for its role in drug discovery, medicinal chemistry, and peptide synthesis, aligning with current trends in personalized medicine and targeted therapies.

The growing interest in 2-[trans-4-aminocyclohexyl]acetonitrile hydrochloride is reflected in its applications across high-throughput screening and enzyme inhibition studies. With the rise of AI-driven drug design and computational chemistry, this compound has gained attention for its potential in optimizing lead compounds. Its hydrochloride salt form enhances solubility, a critical factor in bioavailability studies—a hot topic in modern pharmacology. Additionally, its relevance to neurodegenerative disease research and cancer therapeutics positions it as a compound of significant scientific and commercial interest.

From a synthetic perspective, 2-[trans-4-aminocyclohexyl]acetonitrile hydrochloride exemplifies advancements in stereoselective synthesis. The trans-configuration of the amino group on the cyclohexyl ring ensures high selectivity in chiral environments, a feature increasingly demanded in asymmetric catalysis. This aligns with the pharmaceutical industry's shift toward enantiomerically pure APIs, addressing concerns about drug efficacy and side-effect profiles. Moreover, its nitrile functionality offers versatile reactivity for further derivatization, making it a cornerstone in fragment-based drug discovery.

In the context of green chemistry, the synthesis and handling of 2-[trans-4-aminocyclohexyl]acetonitrile hydrochloride adhere to evolving sustainability standards. Researchers are exploring catalyst-free routes and microwave-assisted techniques to minimize waste—a response to the global push for eco-friendly manufacturing. These innovations resonate with the broader demand for cost-effective and scalable synthetic methodologies, frequently searched topics in academic and industrial forums.

Quality control of 2-[trans-4-aminocyclohexyl]acetonitrile hydrochloride involves rigorous HPLC and NMR analyses, ensuring compliance with GMP standards. The compound's stability under various pH conditions and storage temperatures is another area of active investigation, particularly for long-term pharmaceutical formulations. Such data is critical for regulatory submissions and preclinical trials, highlighting its intersection with translational research.

In summary, 2-[trans-4-aminocyclohexyl]acetonitrile hydrochloride (CAS No. 1313279-48-9) represents a convergence of cutting-edge science and industrial applicability. Its multifaceted role in life sciences, coupled with its alignment with contemporary research priorities like precision medicine and sustainable chemistry, ensures its continued relevance. As the scientific community delves deeper into structure-activity relationships and molecular modeling, this compound is poised to remain a key player in advancing human health and chemical innovation.